Cas no 71745-51-2 (Benzoic acid, 3-hydroxy-4-(1-methylethyl)-, methyl ester)

• Product Name: Benzoic acid, 3-hydroxy-4-(1-methylethyl)-, methyl ester
• CAS No: 71745-51-2
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1749876
• Update Time: 2024-11-18

Benzoic acid, 3-hydroxy-4-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-hydroxy-4-(1-methylethyl)-, methyl ester
• 3-Hydroxy-4-isopropyl-benzoic acid methyl ester

• Inchi： 1S/C11H14O3/c1-7(2)9-5-4-8(6-10(9)12)11(13)14-3/h4-7,12H,1-3H3
• InChI Key： BOQQKIAGSOLSER-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(C)C)C(O)=C1

Computed Properties

• Exact Mass: 194.09432

Experimental Properties

• Density: 1.104±0.06 g/cm3(Predicted)
• Boiling Point: 314.3±22.0 °C(Predicted)
• PSA: 46.53
• pka: 9.67±0.10(Predicted)